Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Molecular Function and Mechanism

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: RCM-1

CAS No.: 339163-65-4

Cat. No.: S541129

The RCO-1/RCM-1 complex acts as a master regulator of transcription by repressing gene expression
through several mechanisms [1] [2]. Its function is often recruited to specific genes by DNA-binding

transcription factors. The core mechanisms include:

e Chromatin Remodeling: The complex can modify local chromatin structure, making it less
accessible for transcriptional activators [1] [2].
¢ Direct Interaction with Activators: It can directly inhibit the activity of transcriptional activators [1]

[2].
¢ Interaction with the Transcription Machinery: The complex can directly interfere with the assembly
of the general transcription machinery [1].

Biological Roles and Regulatory Networks

RCM-1 is involved in a wide spectrum of cellular processes. The diagram below outlines the key signaling

pathways and regulatory networks involving the RCO-1/RCM-1 complex.
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The understanding of RCM-1's function is supported by several key experimental approaches.

Experimental Method Key Findings Related to RCM-1

Mutant Phenotyping

Strains with rcm-1 mutations are unable to perform vegetative hyphal

fusion and show altered hyphal morphology and defects in development

[3].
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Experimental Method Key Findings Related to RCM-1

Gene Expression Analysis  Quantitative RT-PCR of rco-1 and rcm-1 mutants shows a failure in
photoadaptation, with sustained high expression of light-induced genes
during prolonged light exposure [1] [2].

Protein Interaction Assays  Affinity purification and yeast two-hybrid assays confirm that RCM-1
physically interacts with its partner RCO-1 and with transcription factors
like CSP-1 [4] [5].

Chromatin ChIP-gPCR experiments demonstrate that the complex binds to the
Immunoprecipitation promoters of target genes, such as those involved in glycogen
(ChiP) metabolism, to exert repression [6].

Implications for Drug Development

The role of the RCO-1/RCM-1 complex in regulating antifungal resistance is of significant interest for drug

development.

e Modulating Azole Resistance: The complex, recruited by CSP-1, represses genes that confer
resistance to antifungal azoles [5]. Deleting csp-1 de-represses these genes, increasing resistance
to drugs like ketoconazole [5].

e Targeting Transcriptional Regulation: Components of the RCO-1/RCM-1 repressor complex or its
partner transcription factors like CSP-1 could be potential targets for new antifungals or adjuvants that
re-sensitize resistant strains [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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